3-Quinolinecarbonitrile, 4-hydroxy-6-methoxy-7-(2-methoxyethoxy)-

• CAS No.: 622369-42-0
• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol
• IUPAC Name: 6-methoxy-7-(2-methoxyethoxy)-4-oxo-1H-quinoline-3-carbonitrile
• InChI: InChI=1S/C14H14N2O4/c1-18-3-4-20-13-6-11-10(5-12(13)19-2)14(17)9(7-15)8-16-11/h5-6,8H,3-4H2,1-2H3,(H,16,17)
• InChI Key: BRQIOABUVVYKGF-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C2C(=C1)NC=C(C2=O)C#N)OC

Description

3-Quinolinecarbonitrile, 4-hydroxy-6-methoxy-7-(2-methoxyethoxy)- is a useful research compound. Its molecular formula is C14H14N2O4 and its molecular weight is 274.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium (84 mg, 3.67 mmol) is added to 3.6 mL of 2-methoxyethanol and the mixture is heated at reflux for 90 minutes. 7-Fluoro-6-methoxy-4-oxo-1,4,-dihydro-3-quinolinecarbonitrile (200 mg, 0.92 mmol) is added and the reaction mixture is heated at reflux for 4 hours then stirred at room temperature overnight. The reaction mixture is poured into ice water and acidified with acetic acid. The solids are collected by filtration, washing with ethyl acetate and hexane, to provide 234 mg of 6-methoxy-7-(2-methoxyethoxy)-4-oxo-1,4,-dihydro-3-quinolinecarbonitrile, mp>300° C.